3-chloro-4-{[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: 2-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-5-cyclopropyl-1,3,4-thiadiazole
• InChI: InChI=1S/C16H19ClN4OS/c17-13-9-18-6-3-14(13)22-10-11-4-7-21(8-5-11)16-20-19-15(23-16)12-1-2-12/h3,6,9,11-12H,1-2,4-5,7-8,10H2
• InChI Key: YXMYJSILTGWKDR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(S2)N3CCC(CC3)COC4=C(C=NC=C4)Cl
• Molecular Formula: C16H19ClN4OS
• Molecular Weight: 350.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a methoxy group (-OCH3), a chloro group (-Cl), and a larger substituent that includes a cyclopropyl group (a three-carbon ring), a thiadiazol ring (a five-membered ring with two nitrogen atoms, two carbon atoms, and one sulfur atom), and a piperidin ring (a six-membered ring with one nitrogen atom and five carbon atoms).

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The exact shape of the molecule would depend on the specific arrangement of these groups in three-dimensional space. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

Again, without specific literature on this compound, it’s hard to provide a detailed analysis of its chemical reactions. The reactivity of the compound would be influenced by the various functional groups present. For example, the pyridine ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The methoxy group could potentially undergo elimination reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors influencing these properties could include the size and shape of the molecule, the types of functional groups present, and the overall charge distribution within the molecule.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. If it shows promising biological activity, it could be further developed and optimized for use as a pharmaceutical drug.